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Compound of Interest

Compound Name: 1-(4-Biphenylyl)ethanol

Cat. No.: B1360031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-(4-
Biphenylyl)ethanol as a versatile building block in organic synthesis. This document details its

preparation through various methods and its application in key synthetic transformations,

including esterification, dehydration, and cross-coupling reactions. The provided protocols are

intended to serve as a practical guide for laboratory applications.

Physicochemical Properties and Safety Information
1-(4-Biphenylyl)ethanol is a white crystalline solid at room temperature. It is soluble in

common organic solvents such as ethanol, ether, and ketones.

Property Value Reference

Molecular Formula C₁₄H₁₄O

Molecular Weight 198.26 g/mol

Melting Point 95-97 °C

Appearance White crystalline solid

CAS Number 3562-73-0
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Safety Precautions: 1-(4-Biphenylyl)ethanol is irritating to the eyes, respiratory system, and

skin. Appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. All manipulations should be performed in a

well-ventilated fume hood.

Synthesis of 1-(4-Biphenylyl)ethanol
1-(4-Biphenylyl)ethanol can be synthesized through two primary routes: the reduction of 4-

acetylbiphenyl and the Grignard reaction of a biphenyl derivative with an acetaldehyde

equivalent.

Reduction of 4-Acetylbiphenyl
A common and efficient method for the synthesis of 1-(4-Biphenylyl)ethanol is the reduction of

the commercially available ketone, 4-acetylbiphenyl. Sodium borohydride (NaBH₄) in an

alcoholic solvent is a mild and effective reducing agent for this transformation.

Experimental Protocol: Sodium Borohydride Reduction of 4-Acetylbiphenyl

Materials:

4-Acetylbiphenyl

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve 4-acetylbiphenyl (1.0 eq) in methanol (10 volumes).

Cool the solution to 0 °C in an ice bath.
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Slowly add sodium borohydride (1.2 eq) portion-wise to the stirred solution, maintaining

the temperature at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

3-5 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

NH₄Cl solution at 0 °C.

Remove the methanol under reduced pressure.

To cite this document: BenchChem. [Application Notes and Protocols for 1-(4-
Biphenylyl)ethanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360031#use-of-1-4-biphenylyl-ethanol-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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